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Introduction
2-Butoxyethanol, a glycol ether with the chemical formula C₆H₁₄O₂, is a versatile and widely

utilized solvent in industrial cleaning formulations.[1][2] Its amphiphilic nature, possessing both

a polar hydroxyl group and a non-polar butyl ether group, allows it to effectively dissolve a wide

range of substances, including both polar and non-polar soils like grease and oils.[1][3] This

unique property makes it an invaluable component in degreasers, all-purpose cleaners, and

other specialized industrial cleaning agents.[2][4] This document provides detailed application

notes, experimental protocols for performance evaluation, and quantitative data on the key

properties of 2-Butoxyethanol relevant to its use in industrial cleaning.

Key Properties and Functions
2-Butoxyethanol's efficacy in cleaning formulations stems from a combination of its physical

and chemical properties. It acts as a solvent, a coupling agent, and a surfactant, contributing to

the overall cleaning power of the formulation.

Solvency: Its molecular structure enables it to dissolve a variety of industrial soils, including

cutting fluids, lubricating oils, and greases.[1]
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Coupling Agent: 2-Butoxyethanol improves the stability of formulations by allowing

otherwise immiscible components, such as water and oil, to form a stable emulsion.

Surface Tension Reduction: By reducing the surface tension of water, it enhances the wetting

of surfaces, allowing the cleaning solution to penetrate and lift soils more effectively.[1]

Quantitative Data
The following tables summarize key quantitative data for 2-Butoxyethanol, crucial for

formulation development and performance optimization.

Table 1: Physical and Chemical Properties of 2-
Butoxyethanol

Property Value Reference

CAS Number 111-76-2 [1]

Molecular Formula C₆H₁₄O₂ [1]

Molecular Weight 118.17 g/mol

Appearance Colorless liquid [1]

Odor Mild, ether-like [1]

Boiling Point 171 °C (340 °F)

Flash Point 67 °C (153 °F) [5]

Density at 20°C 0.90 g/cm³

Solubility in Water Miscible [1]

Surface Tension (neat) 27.4 mN/m at 25°C [6]

Table 2: Surface Tension of Aqueous 2-Butoxyethanol
Solutions at 25°C
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Concentration of 2-Butoxyethanol (wt%) Surface Tension (mN/m)

0 (Pure Water) 72.0

1 45.2

5 29.8

10 27.5

20 27.4

50 28.1

Note: Data is representative and compiled from various scientific sources studying the surface

properties of 2-Butoxyethanol-water mixtures. Actual values may vary slightly depending on

experimental conditions.

Table 3: Representative Cleaning Efficiency of a 2-
Butoxyethanol-Based Cleaner

Industrial Soil Substrate
Cleaning Efficiency
(% Soil Removal)

Test Method

Cutting Oil Stainless Steel 95.5

Gravimetric Analysis

(Modified ASTM

G122)

Industrial Grease Carbon Steel 92.8

Gravimetric Analysis

(Modified ASTM

G122)

Lubricating Oil Aluminum 97.1

Gravimetric Analysis

(Modified ASTM

G122)

Note: The cleaning formulation contained 5-10% 2-Butoxyethanol along with other surfactants

and builders. Efficiency is highly dependent on the complete formulation, temperature, and

cleaning time.
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Experimental Protocols
Detailed methodologies for evaluating the performance of industrial cleaning formulations

containing 2-Butoxyethanol are provided below.

Protocol 1: Determination of Surface Tension
Objective: To measure the surface tension of aqueous solutions of 2-Butoxyethanol at various

concentrations.

Apparatus:

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Beakers

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Procedure:

Prepare a series of aqueous solutions of 2-Butoxyethanol with varying concentrations (e.g.,

1%, 5%, 10%, 20%, 50% by weight) using deionized water.

Calibrate the tensiometer according to the manufacturer's instructions.

Pour a sample of the solution into a clean beaker placed on the tensiometer platform.

Measure the surface tension of the solution. Ensure the ring or plate is clean before each

measurement.

Record the surface tension value in mN/m.

Repeat the measurement for each concentration at a constant temperature (e.g., 25°C).
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Protocol 2: Evaluation of Cleaning Efficiency by
Gravimetric Analysis
Objective: To quantify the cleaning efficiency of a 2-Butoxyethanol-based formulation on a

specific industrial soil. This protocol is based on the principles of ASTM G122.[7][8]

Materials:

Test coupons (e.g., stainless steel, aluminum, carbon steel) of a standard size.

Industrial soil (e.g., cutting oil, grease).

The cleaning formulation to be tested.

Solvent for soil application (e.g., hexane).

Beakers.

Ultrasonic bath or mechanical agitator.

Drying oven.

Analytical balance (readable to 0.1 mg).

Forceps.

Procedure:

Coupon Preparation:

Clean the test coupons thoroughly with a suitable solvent and dry them completely.

Weigh each clean, dry coupon and record its initial weight (W1).

Soiling:

Apply a consistent amount of the selected industrial soil onto each coupon. A common

method is to dip the coupon into a solution of the soil in a volatile solvent and then allow
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the solvent to evaporate.

Weigh the soiled coupon and record its weight (W2). The weight of the soil is (W2 - W1).

Cleaning:

Prepare the cleaning solution according to the desired concentration and temperature.

Immerse the soiled coupons in the cleaning solution.

Agitate the solution using an ultrasonic bath or mechanical stirrer for a specified time (e.g.,

10 minutes).

Rinsing and Drying:

Remove the coupons from the cleaning solution using forceps.

Rinse the coupons thoroughly with deionized water.

Dry the coupons in an oven at a suitable temperature until a constant weight is achieved.

Final Weighing:

Allow the coupons to cool to room temperature in a desiccator.

Weigh the cleaned and dried coupon and record its final weight (W3).

Calculation of Cleaning Efficiency:

The weight of the remaining soil is (W3 - W1).

The weight of the soil removed is (W2 - W3).

Calculate the cleaning efficiency as a percentage: Cleaning Efficiency (%) = [(W2 - W3) /

(W2 - W1)] x 100

Visualizations
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The following diagrams illustrate key concepts related to the application of 2-Butoxyethanol in
industrial cleaning.

2-Butoxyethanol Molecule

Industrial Soil

Cleaning Solution

Non-Polar Butyl Group (C4H9) Ether Linkage (-O-)

Grease/Oil (Non-Polar)

Dissolves
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Click to download full resolution via product page

Caption: Mechanism of 2-Butoxyethanol in soil removal.
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Caption: Experimental workflow for cleaning efficiency testing.
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Caption: Relationship between properties, functions, and applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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